N-methyl-1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-N-{2-methylpyrido[3,4-d]pyrimidin-4-yl}azetidin-3-amine

• IUPAC Name: N,2-dimethyl-N-[1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]pyrido[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C18H19N9/c1-11-20-15-8-19-7-6-14(15)18(21-11)25(3)13-9-26(10-13)17-5-4-16-23-22-12(2)27(16)24-17/h4-8,13H,9-10H2,1-3H3
• InChI Key: DOPLJCGFUYWKDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CN=C2)C(=N1)N(C)C3CN(C3)C4=NN5C(=NN=C5C=C4)C
• Molecular Formula: C18H19N9
• Molecular Weight: 361.4 g/mol

Description

“N-methyl-1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-N-{2-methylpyrido[3,4-d]pyrimidin-4-yl}azetidin-3-amine” is a complex organic compound. It contains a triazole ring, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. Triazole compounds are known for their ability to bind in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings including a triazole ring and a pyridazine ring. These rings are part of a larger structure that includes additional nitrogen and carbon atoms. The exact structure would need to be determined through further analysis.

Scientific Research Applications

Cancer Treatment (CDK2 Inhibition)

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Cardiovascular Disorders and Type 2 Diabetes

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Antimicrobial and Anti-Inflammatory Activities

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Mechanism of Action

The mechanism of action of triazole compounds often involves binding to various enzymes and receptors in the biological system. This allows them to exhibit a wide range of biological activities, including antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular effects.

Future Directions

The future directions for research on “N-methyl-1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-N-{2-methylpyrido[3,4-d]pyrimidin-4-yl}azetidin-3-amine” and similar compounds could involve further exploration of their synthesis, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties. Additionally, more research could be done to explore their potential therapeutic uses, given the wide range of biological activities exhibited by triazole compounds.